Cas no 1784824-36-7 (3-(5-Chloro-2-fluorophenoxy)pyrrolidine)

• Product Name: 3-(5-Chloro-2-fluorophenoxy)pyrrolidine
• CAS No: 1784824-36-7
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5925392
• PubChem ID: 84681384
• Update Time: 2025-05-26

3-(5-Chloro-2-fluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1784824-36-7
• 3-(5-chloro-2-fluorophenoxy)pyrrolidine
• EN300-1967732
• 3-(5-Chloro-2-fluorophenoxy)pyrrolidine

• Inchi： 1S/C10H11ClFNO/c11-7-1-2-9(12)10(5-7)14-8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： UPFVYOVOUPUWKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)OC1CNCC1)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-Chloro-2-fluorophenoxy)pyrrolidine

3-(5-Chloro-2-fluorophenoxy)pyrrolidine: A Comprehensive Overview

3-(5-Chloro-2-fluorophenoxy)pyrrolidine, also known by its CAS number 1784824-36-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a phenoxy group substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(5-Chloro-2-fluorophenoxy)pyrrolidine typically involves multi-step processes, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the phenoxy-pyrrolidine linkage, which has shown promising results in terms of yield and purity. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The structural features of 3-(5-Chloro-2-fluorophenoxy)pyrrolidine make it a versatile building block in organic synthesis. The pyrrolidine ring, a five-membered amine-containing structure, contributes to the molecule's flexibility and reactivity. Meanwhile, the phenoxy group introduces aromaticity and additional functional groups that can be further modified. This combination allows for a wide range of applications, including the development of bioactive compounds, agrochemicals, and materials science.

In recent years, there has been a surge in research focusing on the biological activity of 3-(5-Chloro-2-fluorophenoxy)pyrrolidine. Studies have demonstrated that this compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas. For example, preliminary assays have shown that it may possess anti-inflammatory or anti-cancer properties, although further investigation is required to validate these findings. The ability to modify the substituents on the phenoxy group provides researchers with a platform to optimize bioavailability and efficacy.

The physical properties of 3-(5-Chloro-2-fluorophenoxy)pyrrolidine are also worth noting. Its molecular weight is approximately 264 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics are important considerations for its handling, storage, and use in various chemical processes.

In terms of industrial applications, 3-(5-Chloro-2-fluorophenoxy)pyrrolidine has found utility as an intermediate in the synthesis of more complex molecules. Its role as an intermediate highlights its importance in supply chain management within the chemical industry. Additionally, its unique structure makes it a candidate for use in polymer chemistry, where it could serve as a monomer or cross-linking agent.

The environmental impact of 3-(5-Chloro-2-fluorophenoxy)pyrrolidine is another area of interest. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during its production. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance the sustainability of its synthesis.

In conclusion, 3-(5-Chloro-2-fluorophenoxy)pyrrolidine, with its CAS number 1784824-36-7, stands out as a significant compound with diverse applications across multiple disciplines. Its structural versatility, coupled with ongoing advancements in synthetic methods and biological studies, positions it as a key player in future research and development efforts.